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Compound of Interest

Compound Name: Dodecanohydrazide
CAS No.: 5399-22-4
Cat. No.: B1296006
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling protocols for
Dodecanohydrazide (CAS No. 5399-22-4). The following sections detail the physical and
chemical properties, toxicological data, and essential precautionary measures to ensure a safe
laboratory environment. Adherence to these guidelines is critical for minimizing risks associated
with the handling of this chemical.

Physicochemical Properties

The fundamental physical and chemical characteristics of Dodecanohydrazide are
summarized below. This data is essential for proper storage, handling, and experimental
design.
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Property Value Reference
Molecular Formula C12H26N20 [1]
Molecular Weight 214.35 g/mol [1]
Melting Point 104.5 °C (in Ethanol) [1]
Boiling Point 270-275 °C [1]
Flash Point 171.7 °C [1]
Density 0.907 g/cm?3 [1]
Refractive Index 1.46 [1]
Polar Surface Area (PSA) 55.1 A2 [1]
XLogP3 3.98840 [1]

Toxicological Summary

Limited specific toxicological data for Dodecanohydrazide is publicly available. In the absence
of comprehensive data, this compound should be handled with the care afforded to all novel
chemical entities. General toxicological principles for similar chemical structures suggest
potential for irritation upon contact.

Note: No quantitative toxicity data (e.g., LD50, LC50) was found in the publicly available safety
data sheets.

Hazard Identification and Handling Precautions

While specific GHS classification for Dodecanohydrazide is not consistently reported, general
safe handling practices for laboratory chemicals should be strictly followed.

General Handling Advice:
e Handle in a well-ventilated place.[1]

o Wear suitable protective clothing.[1]
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Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools.[1]

Prevent fire caused by electrostatic discharge.[1]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from incompatible materials such as strong oxidizing agents.[3][4]
o Store apart from foodstuff containers.[1]

Emergency Procedures and First Aid

A systematic approach to emergency situations is crucial. The following diagram outlines the
general first-aid response protocol.
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Exposure Event

Chemical Exposure Occurs
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Caption: General First-Aid Protocol for Dodecanohydrazide Exposure.

Detailed First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water as a precaution.[2] Continue rinsing
for at least 15 minutes.[5] If present, remove contact lenses.[6]

o Skin Contact: Wash off with soap and plenty of water.[2] Remove any contaminated clothing.

[7]

 Inhalation: If inhaled, move the person into fresh air.[2] If breathing has stopped, give
artificial respiration.[2]
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 Ingestion: Do NOT induce vomiting.[3] Never give anything by mouth to an unconscious
person.[2] Rinse mouth with water.[2]

o General Advice: In all cases of exposure, consult a physician and show them the safety data
sheet.[2]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are paramount to preventing exposure. The following
table outlines the recommended PPE for handling Dodecanohydrazide.

PPE Category Specification Rationale

) Safety glasses with side- Protects against splashes and
Eye/Face Protection )
shields or goggles. dust.

] Chemical-resistant gloves ) ]
Hand Protection o Prevents direct skin contact.
(e.g., nitrile rubber).

) Protects skin and personal
Body Protection Laboratory coat. ] o
clothing from contamination.

Use in a well-ventilated area. A o ) )
) ) ) ) Minimizes inhalation of dust or
Respiratory Protection respirator may be needed if
) aerosols.
dust is generated.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Media:

o Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]
e Unsuitable: A solid water stream may scatter and spread the fire.[3]

Fire-Fighting Procedures:

o Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[2]

» Hazardous decomposition products formed under fire conditions include carbon oxides.[2]
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Accidental Release Measures:

o Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation
and remove all sources of ignition.[2] Avoid breathing vapors, mist, or gas.[2]

e Environmental Precautions: Prevent the product from entering drains.[2]

o Containment and Cleanup: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[2]

Experimental Protocols: General Methodology for
Acute Oral Toxicity (OECD 423)

While specific experimental safety protocols for Dodecanohydrazide are not available, this
section describes a generalized, common methodology for determining acute oral toxicity
(LD50), such as the Acute Toxic Class Method (OECD Guideline 423). This provides context for
how such safety data is generated.
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Caption: Generalized Workflow for Acute Oral Toxicity Testing (OECD 423).
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Methodology Steps:

e Animal Selection and Preparation: Healthy, young adult animals of a single sex (typically
females, as they are often slightly more sensitive) are selected and acclimatized to
laboratory conditions.

e Dosing: The test substance is administered orally by gavage in a stepwise procedure using a
limited number of animals at each step. The starting dose is selected from one of four fixed
levels (5, 50, 300, and 2000 mg/kg body weight). The choice of the starting dose is based on
any existing information about the substance's toxicity.

o Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14
days. Body weight is recorded weekly.

o Stepwise Procedure: The outcome of the first step (e.g., at 300 mg/kg) determines the
subsequent step. If mortality is high, the dose for the next group is lowered. If mortality is low
or absent, the dose is increased. This continues until a stopping criterion is met (e.g., evident
toxicity or survival at the highest dose).

o Pathology: At the end of the observation period, all animals are subjected to a gross
necropsy.

o Classification: The substance is classified into a GHS hazard category based on the number
of mortalities observed at specific dose levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Dodecanohydrazide: A Technical Guide to Safe
Handling and Precautionary Measures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1296006/docs#dodecanohydrazide-a-technical-
guide-to-safe-handling-and-precautionary-measures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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